2,2-Dichloropropanoic Acid

• CAS No.: 75-99-0
• Product Name: 2,2-Dichloropropanoic Acid
• Molecular Formula: C3H4Cl2O2
• Molecular Weight: 142.97 g/mol
• IUPAC Name: 2,2-dichloropropanoic acid
• Standard InChI: InChI=1S/C3H4Cl2O2/c1-3(4,5)2(6)7/h1H3,(H,6,7)
• Standard InChIKey: NDUPDOJHUQKPAG-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)(Cl)Cl
• Canonical SMILES: CC(C(=O)O)(Cl)Cl
• Boiling Point: 374 °F at 760 mm Hg (USCG, 1999); 187.5 °C; 190 °C; 374°F
• Colorform: Liquid; Colorless liquid [Note: A white to tan powder below 46 degrees F. The sodium salt, a white powder, is often used].
• Density: 1.4014 at 20 °C; Relative density (water = 1): 1.40; 1.40
• Melting Point: 46 °F (USCG, 1999); -5.0 °C; 20 °C; 46°F
• Physical Description: 2,2-dichloropropionic acid appears as a colorless liquid. Soluble in water. Corrosive to metals and tissue. Used as a herbicide.; HYGROSCOPIC WHITE SOLID IN VARIOUS FORMS OR COLOURLESS LIQUID.; Colorless liquid with an acrid odor.; Colorless liquid with an acrid odor. [herbicide] [Note: A white to tan powder below 46°F. The sodium salt, a white powder, is often used.]
• Description: 2,2-dichloropropionic acid appears as a colorless liquid. Soluble in water. Corrosive to metals and tissue. Used as a herbicide.; Dalapon is a carboxylic acid and an organohalogen compound.
• Related CAS: 127-20-8 (hydrochloride salt); 29110-22-3 (magnesium salt); 53606-78-3 (calcium salt)
• Shelf Life: Subject to hydrolysis; slight at 25 °C, but comparatively rapid >/=50 °C; so aqueous solutions should not be kept for any length of time. Alkali causes dehydrochlorination above 120 °C.; Stable in dry form.
• Solubility: 50 % (NIOSH, 2016); 3.51 M; Very soluble in alcohol. Soluble in ether; Very soluble in alkali solvents.; In water, 502,000 mg/L at 25 °C; Solubility in water, g/100ml at 25 °C: 90; 50%
• Synonyms: 2,2-DPA; 2,2-Dichloropropionic acid; Alatex; Basinex P; DPA; Dalapon; Dalascam; NSC 56352; Proprop; S 1315; S 95; S 95 (herbicide); Tripon; α,α-Dichloropropanoic acid; α,α-Dichloropropionic acid
• Vapor Density: 4.9 (USCG, 1999) (Relative to Air); 4.9
• Vapor Pressure: 5.07 mm Hg at 160 °F (USCG, 1999); 0.15 mmHg; 0.19 mm Hg at 25 °C /Estimated/; 5.07 mmHg at 160°F
• PubChem Compound: 6418
• Last Modified: Nov 11 2021